Cas no 1354001-24-3 ([(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid)

• Product Name: [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid
• CAS No: 1354001-24-3
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 2159887
• Update Time: 2025-10-23

[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid
• (S)-2-(3-(Benzyl(cyclopropyl)amino)piperidin-1-yl)acetic acid
• AM95691
• [(S)-3-(Benzylcyclopropylamino)piperidin-1-yl]acetic acid
• [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid

• Inchi： 1S/C17H24N2O2/c20-17(21)13-18-10-4-7-16(12-18)19(15-8-9-15)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)/t16-/m0/s1
• InChI Key： BGZVJWSRGVLYRN-INIZCTEOSA-N
• SMILES： OC(CN1CCC[C@@H](C1)N(CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid

[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid: A Comprehensive Overview

The compound [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid, identified by the CAS number 1354001-24-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids and is characterized by its unique stereochemistry and structural complexity. The molecule consists of a piperidine ring substituted with a benzyl-cyclopropyl-amino group at the 3-position and an acetic acid moiety at the 1-position. The (S) configuration at the chiral center adds to its specificity, making it a valuable compound for stereochemical studies and drug development.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and enantioselective reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in pharmaceutical research. The integration of computational chemistry tools has further facilitated the understanding of its molecular interactions, paving the way for novel applications in drug design.

The structural uniqueness of [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid lies in its ability to form hydrogen bonds and engage in π-π interactions due to the presence of aromatic rings and polar groups. These properties make it an ideal candidate for studying supramolecular chemistry and self-assembling systems. Researchers have explored its role in forming stable complexes with metal ions, which has implications in catalysis and materials science.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to modulate G-protein coupled receptors (GPCRs) has drawn attention from drug developers aiming to treat conditions such as neurodegenerative diseases and inflammation. Collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of lead compounds derived from this structure, highlighting its therapeutic potential.

Moreover, the compound's chiral center has been exploited in enantioselective synthesis, demonstrating its utility as a building block for constructing complex molecules. The integration of green chemistry principles in its synthesis has reduced environmental impact, aligning with global sustainability goals. This approach not only enhances eco-friendliness but also lowers production costs, making it more accessible for large-scale applications.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and stability for therapeutic use. Advanced drug delivery systems, such as lipid nanoparticles and polymeric micelles, are being investigated to enhance its pharmacokinetic profile. Additionally, computational modeling is being employed to predict its interactions with biological systems, aiding in the design of more effective drug candidates.

In conclusion, [(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid represents a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and computational techniques, positions it as a key player in future innovations. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.